Cas no 2172181-93-8 (2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid)

• Product Name: 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid
• CAS No: 2172181-93-8
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5961862
• PubChem ID: 165602777
• Update Time: 2025-05-19

2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid
• 2172181-93-8
• EN300-1599342

• Inchi： 1S/C11H17N3O3/c1-7(8-3-4-8)14-10(6-17-2)9(12-13-14)5-11(15)16/h7-8H,3-6H2,1-2H3,(H,15,16)
• InChI Key： XGTJAIDZPWSKSJ-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(=O)O)N=NN1C(C)C1CC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid

Research Brief on 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid (CAS: 2172181-93-8)

Recent studies have highlighted the growing interest in the compound 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid (CAS: 2172181-93-8), a novel triazole derivative with potential applications in medicinal chemistry. This compound, characterized by its unique cyclopropyl and methoxymethyl functional groups, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and anti-inflammatory activity. The structural complexity of this molecule offers a promising scaffold for drug development, and recent research has focused on optimizing its synthesis and evaluating its biological efficacy.

One of the key advancements in the study of this compound is its synthesis via click chemistry, which allows for efficient and modular construction of the triazole core. Researchers have reported improved yields and purity through optimized reaction conditions, including the use of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This method not only enhances the scalability of production but also facilitates the introduction of diverse substituents, enabling structure-activity relationship (SAR) studies to refine its therapeutic potential.

In vitro studies have demonstrated that 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown promise as a cyclooxygenase-2 (COX-2) inhibitor, with selectivity over COX-1, suggesting its potential as a safer anti-inflammatory agent with reduced gastrointestinal side effects. Additionally, preliminary data indicate its ability to modulate other targets, such as phosphodiesterases (PDEs), which are implicated in a range of diseases, including cardiovascular disorders and neurodegenerative conditions.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and half-life. Advanced formulations, such as prodrug strategies or nanoparticle-based delivery systems, are being explored to enhance its bioavailability and target specificity. These efforts are supported by computational modeling and molecular docking studies, which provide insights into the binding interactions and mechanistic pathways of the compound.

The therapeutic potential of 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid extends beyond inflammation, with emerging evidence suggesting its utility in oncology. Preclinical models have indicated its ability to induce apoptosis in certain cancer cell lines, possibly through the modulation of apoptotic signaling pathways. However, further validation in animal models and clinical trials is necessary to confirm these findings and assess its safety profile.

In conclusion, 2-[1-(1-cyclopropylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid represents a promising candidate for drug development, with its versatile pharmacological properties and synthetic accessibility. Ongoing research aims to address the remaining challenges in its optimization and translation into clinical applications. This compound exemplifies the innovative approaches in modern medicinal chemistry, where rational design and multidisciplinary collaboration drive the discovery of novel therapeutics.